N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H19N3O3S/c1-13-8-9-15(10-14(13)2)20(24)21-19-17-11-27(25,26)12-18(17)22-23(19)16-6-4-3-5-7-16/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key: LYLUWHHKPVMYED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=CC=C4)C
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol
• CAS No.: 681265-74-7

Description

N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives have been synthesized using a multi-component cyclo-condensation reaction. These compounds were evaluated for their antibacterial, antifungal, and anti-inflammatory activities, showcasing the versatility of pyrazole derivatives in drug development (Kendre, B. V., Landge, M. G., & Bhusare, S., 2015).

Antimicrobial and Anti-Inflammatory Activities

A series of Schiff bases containing 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one were synthesized and demonstrated moderate to good antibacterial activity against several strains, including Escherichia coli and Staphylococcus aureus. This highlights the potential of these compounds in developing new antimicrobial agents (Asiri, A., & Khan, Salman A., 2010).

Optical and Electronic Properties

Research on pyrazoline derivatives like 5‐(3,4-Dimethoxy‐phenyl)‐3‐(2,5‐dimethyl‐thiophene‐3‐yl),‐4,5‐dihydro‐pyrazole‐1‐carbothioic acid amide (DDPA) has provided insights into their linear and nonlinear optical properties. These studies are crucial for the development of materials for optical switching, communication, and data storage devices, demonstrating the compound's applicability beyond biomedical fields (Mehkoom, M., Afzal, S. M., Ahmad, S., & Khan, Salman A., 2021).

Luminescent Materials

Pyrazole-based compounds have also been studied for their self-assembly and luminescent properties, leading to the development of novel luminescent supramolecular columnar liquid crystals. These findings open avenues for the use of such compounds in advanced material science, including photonic and display technologies (Moyano, S., Barberá, J., Diosdado, B., Serrano, J., Elduque, A., & Giménez, R., 2013).

Anti-HIV Activity

The synthesis and evaluation of novel N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides have shown promising anti-HIV-1 activities, indicating the potential of these compounds in antiviral therapy (Aslam, S., Ahmad, M., Zia-ur-Rehman, M., Montero, C., Detorio, M., Parvez, M., & Schinazi, R., 2014).